Cas no 2557-70-2 (2-(Trifluoroacetyl)pyrrole)

• Product Name: 2-(Trifluoroacetyl)pyrrole
• CAS No: 2557-70-2
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• MDL: MFCD00141809
• CID: 84391
• PubChem ID: 24866557
• Update Time: 2025-07-16

2-(Trifluoroacetyl)pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoroacetyl)pyrrole
• 2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethanone
• 2,2,2-Trifluor-1-pyrrol-2-yl-aethanon
• 2,2,2-trifluoro-1-pyrrol-2-ylethan-1-one
• 2,2,2-trifluoro-1-pyrrol-2-yl-ethanone
• 2-Trifluoroacetylpyrrole
• pyrrol-2-yl trifluoromethyl ketone
• 2,2,2-Trifluoro-1-(1H-pyrrol-2-yl)-1-ethanone
• 2-(Trifluoroacetyl)-1H-pyrrole
• 2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethan-1-one
• Ethanone, 2,2,2-trifluoro-1-(1H-pyrrol-2-yl)-
• Ethanone,2,2,2-trifluoro-1-(1H-pyrrol-2-yl)-
• trifluoroacetylpyrrole
• 2-(trifluoroacteyl)pyrrole
• 2-(trifluoroacetyl)-1h pyrrole
• UMVVPYXSJKIFST-UHFFFAOYSA-N
• 2-(Trifluoroacetyl)pyrrole, 9
• 2, 2, 2-trifluoro-1-(1H-pyrrol-2-yl)ethanone
• J-016056
• DTXSID50180260
• AKOS009156494
• A817914
• SCHEMBL1656536
• SB62238
• BB 0304197
• 10E-001
• 2-(Trifluoroacetyl)pyrrole, 99%
• MFCD00141809
• 2,2,2-Trifluoro-1-(1H-pyrrol-2-yl)-ethanone
• FT-0651271
• CHEMBL57763
• SY103915
• AM20090307
• 2557-70-2

• MDL： MFCD00141809
• Inchi： 1S/C6H4F3NO/c7-6(8,9)5(11)4-2-1-3-10-4/h1-3,10H
• InChI Key： UMVVPYXSJKIFST-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CN1)=O)(F)F

Computed Properties

• Exact Mass: 163.02400
• Monoisotopic Mass: 163.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2
• Topological Polar Surface Area: 32.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.409
• Melting Point: 48-50 °C (lit.)
• Boiling Point: 193.9 °C at 760 mmHg
• Flash Point: 71.1 °C
• Refractive Index: 1.451
• PSA: 32.86000
• LogP: 1.75970
• Solubility: Not determined
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

2-(Trifluoroacetyl)pyrrole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Trifluoroacetyl)pyrrole

Professional Introduction to 2-(Trifluoroacetyl)pyrrole (CAS No. 2557-70-2)

2-(Trifluoroacetyl)pyrrole, with the chemical identifier CAS No. 2557-70-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrole derivatives, which are known for their diverse biological activities and utility in drug development. The introduction of a trifluoroacetyl group into the pyrrole ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The< strong>trifluoroacetyl group is a key feature of this compound, contributing to its reactivity and potential applications in synthetic chemistry. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing metabolic stability and binding affinity. In the context of 2-(Trifluoroacetyl)pyrrole, these properties make it an attractive building block for medicinal chemists.

Recent research has highlighted the< strong>potential applications of< strong>2-(Trifluoroacetyl)pyrrole in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in designing compounds that interact with enzymes involved in cancer metabolism. The trifluoroacetyl group can serve as a warhead for covalent inhibition, a strategy that has shown promise in overcoming drug resistance.

In addition to its role in oncology research, 2-(Trifluoroacetyl)pyrrole has been explored for its< strong>antimicrobial properties. The fluorinated pyrrole scaffold exhibits enhanced activity against resistant bacterial strains, making it a promising candidate for developing new antibiotics. The unique electronic environment created by the trifluoroacetyl group disrupts bacterial cell wall synthesis and membrane integrity, leading to increased efficacy.

The< strong>synthetic versatility of< strong>2-(Trifluoroacetyl)pyrrole is another area of interest. It can be readily incorporated into more complex molecules through various functionalization reactions, such as nucleophilic addition and condensation reactions. This flexibility allows researchers to explore diverse chemical space and identify novel lead compounds with improved pharmacological profiles.

The< strong>biological activity of derivatives of< strong>2-(Trifluoroacetyl)pyrrole has been extensively studied in vitro and in vivo. Preclinical data suggest that certain analogs exhibit potent activity against inflammatory diseases, neurodegenerative disorders, and viral infections. The trifluoroacetyl group enhances binding interactions with biological targets, leading to improved drug-like properties such as solubility and bioavailability.

The< strong-pharmaceutical industry-relevant applications of< strong-pharmaceutical intermediates like 2-(Trifluoroacetyl)pyrrole are numerous. They serve as critical components in the synthesis of active pharmaceutical ingredients (APIs) that are used in marketed drugs. The ability to modify the pyrrole ring with fluorinated acyl groups provides chemists with a powerful toolset for optimizing drug candidates.

The< strong-recent advances in fluorinated heterocycles have opened new avenues for therapeutic intervention. Techniques such as computational modeling and high-throughput screening have accelerated the discovery process, enabling the rapid identification of promising candidates for further development. The combination of these approaches with traditional synthetic methodologies has led to significant breakthroughs in drug discovery.

In conclusion, -based compounds represent a vital class of molecules with broad therapeutic potential. Their unique structural features and biological activities make them indispensable tools for medicinal chemists and pharmacologists alike. As research continues to uncover new applications and synthetic strategies, the importance of this class of compounds is likely to grow even further.